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Compound of Interest

Compound Name: DM21

Cat. No.: B13910615 Get Quote

For laboratory personnel engaged in research, scientific analysis, and drug development, the

proper handling and disposal of chemical reagents are paramount to ensuring a safe working

environment and minimizing environmental impact. This document provides essential safety

and logistical information for the proper disposal of DM21, a compound identified as harmful if

swallowed and very toxic to aquatic life with long-lasting effects.[1] Adherence to these

procedures is critical for regulatory compliance and responsible laboratory practice.

Key Safety and Hazard Information
A summary of the pertinent hazard and safety data for DM21 is provided in the table below for

quick reference. This information has been compiled from safety data sheets (SDS).
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Category Information Source

GHS Hazard Classifications

Acute toxicity, Oral (Category

4)[1][2], Skin

corrosion/irritation (Category 2)

[2], Serious eye damage/eye

irritation (Category 2A)[2],

Specific target organ toxicity,

single exposure; Respiratory

tract irritation (Category 3)[2],

Acute aquatic toxicity

(Category 1)[1], Chronic

aquatic toxicity (Category 1)[1]

[1][2]

Hazard Statements

H302: Harmful if swallowed[1]

[2], H315: Causes skin

irritation[2], H319: Causes

serious eye irritation[2], H335:

May cause respiratory

irritation[2], H410: Very toxic to

aquatic life with long lasting

effects[1]

[1][2]

Recommended Personal

Protective Equipment (PPE)

Safety goggles with side-

shields, protective gloves,

impervious clothing, suitable

respirator.[1]

[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.[1]
[1]

Storage Conditions

Keep container tightly sealed

in a cool, well-ventilated area.

Store at -20°C (powder) or

-80°C (in solvent).[1]

[1]
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The following protocol outlines the step-by-step procedure for the safe disposal of DM21 waste.

This procedure is designed to be conducted by trained laboratory personnel in a designated

and properly equipped area.

Objective: To safely prepare and package DM21 waste for collection by an approved

hazardous waste disposal service.

Materials:

DM21 waste (solid or in solution)

Appropriate waste container (e.g., labeled, sealable, chemically compatible container)

Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves, lab coat

Fume hood

Hazardous waste tags/labels

Spill kit with absorbent material (e.g., diatomite, universal binders)[1][2]

Procedure:

Preparation and PPE:

Perform all waste handling procedures within a certified chemical fume hood to minimize

inhalation exposure.[2]

Don the appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab

coat.

Waste Segregation:

Do not mix DM21 waste with incompatible materials such as strong acids, strong bases, or

strong oxidizing/reducing agents.[1]

Collect DM21 waste in a dedicated, properly labeled hazardous waste container. Ensure

the container is compatible with the chemical nature of the waste.
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Containerizing Waste:

For solid DM21 waste, carefully transfer the material into the designated waste container,

avoiding the generation of dust.

For solutions containing DM21, pour the waste carefully into the designated liquid waste

container.

Do not overfill the container; a general guideline is to fill to no more than 80% capacity to

allow for expansion and prevent spills.

Labeling:

Clearly label the waste container with the words "Hazardous Waste," the full chemical

name "DM21," and the approximate concentration and quantity of the waste.

Indicate all components of a mixture if DM21 is in a solution.

Attach a completed hazardous waste tag as required by your institution's Environmental

Health and Safety (EHS) department.

Storage Pending Disposal:

Securely seal the waste container.

Store the container in a designated hazardous waste accumulation area that is cool and

well-ventilated.[1]

Ensure the storage area is away from general laboratory traffic and incompatible

chemicals.

Arranging for Disposal:

Contact your institution's EHS or equivalent department to schedule a pickup for the

hazardous waste.

Follow all institutional procedures for waste manifest and pickup. Do not dispose of DM21
down the drain or in regular trash.[3]
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Decontamination:

Decontaminate any surfaces or equipment that may have come into contact with DM21 by

scrubbing with alcohol.[1][2]

Dispose of any contaminated materials (e.g., paper towels, gloves) as hazardous waste in

the same container as the DM21 waste or in a separate, appropriately labeled container.

Spill Response:

In the event of a spill, evacuate personnel from the immediate area if necessary.

Wearing appropriate PPE, contain the spill and absorb the material with a finely-powdered

liquid-binding material such as diatomite or universal binders.[1][2]

Collect the absorbed material and place it in a sealed, labeled hazardous waste container.

Decontaminate the spill area as described in the decontamination step.

DM21 Disposal Workflow
The following diagram illustrates the logical flow of the DM21 disposal procedure, from initial

waste generation to final collection.
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Caption: Workflow for the proper disposal of DM21 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b13910615?utm_src=pdf-body-img
https://www.benchchem.com/product/b13910615?utm_src=pdf-body
https://www.benchchem.com/product/b13910615?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13910615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. DM21|2243689-80-5|MSDS [dcchemicals.com]

2. file.medchemexpress.com [file.medchemexpress.com]

3. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

To cite this document: BenchChem. [Proper Disposal Procedures for DM21]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b13910615#dm21-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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